Cas no 4791-23-5 (3-(2-chloroacetyl)-1-phenylurea)

• Product Name: 3-(2-chloroacetyl)-1-phenylurea
• CAS No: 4791-23-5
• Molecular Formula: C₉H₉N₂O₂Cl
• Molecular Weight: 212.63296
• CID: 325966
• PubChem ID: 10976790

3-(2-chloroacetyl)-1-phenylurea Properties

Names and Identifiers

• Acetamide,2-chloro-N-[(phenylamino)carbonyl]-
• 2-Chloro-N-(phenylcarbamoyl)acetamide
• N-(ANILINOCARBONYL)-2-CHLOROACETAMIDE
• 1-(chloroacetyl)-3-phenylurea
• 1-chloro-N-(phenylaminocarbonyl)acetamide
• 1-phenyl-3-(chloroacetyl)urea
• AC1Q3TGX
• CHEMBL466947
• EN300-14380
• N-Chloroacetyl-N'-phenylurea
• SCHEMBL11541521
• DTXSID50450470
• 3-(2-chloroacetyl)-1-phenylurea
• Z99601220
• 4791-23-5
• AKOS009020748
• WYESSOGZWOBKGU-UHFFFAOYSA-N

• InChIKey： WYESSOGZWOBKGU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9ClN2O2/c10-6-8(13)12-9(14)11-7-4-2-1-3-5-7/h1-5H,6H2,(H2,11,12,13,14)
• SMILES： ClCC(NC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 212.03537
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.0352552g/mol
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• Refractive Index: 1.602
• Density: 1.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas